4-Chloro-2-[(morpholin-4-yl)amino]-1-nitrobenzene

• Molecular Formula: C10H12ClN3O3
• Molecular Weight: 257.67 g/mol
• IUPAC Name: N-(5-chloro-2-nitrophenyl)morpholin-4-amine
• InChI: InChI=1S/C10H12ClN3O3/c11-8-1-2-10(14(15)16)9(7-8)12-13-3-5-17-6-4-13/h1-2,7,12H,3-6H2
• InChI Key: QZCXYCYVMNPFGK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1NC2=C(C=CC(=C2)Cl)[N+](=O)[O-]

Description

4-Chloro-2-[(morpholin-4-yl)amino]-1-nitrobenzene is a useful research compound. Its molecular formula is C10H12ClN3O3 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 45 g of 4-chloro-1,2-dinitrobenzene, 25 g of 4-aminomorpholine and 30 g of triethylamine in 250 ml of 96° EtOH is stirred for 48 hours at RT. The precipitate formed is filtered off and washed with iso ether to give 30.2 g of the expected product. M.p.=155° C.